Cas no 132118-45-7 (2-Chloro-7-methoxy-3-methylquinoline)

2-Chloro-7-methoxy-3-methylquinoline is a versatile quinoline derivative widely used in pharmaceutical and organic synthesis. Its molecular structure, featuring a chloro substituent at the 2-position, a methoxy group at the 7-position, and a methyl group at the 3-position, enhances its reactivity and selectivity in various chemical transformations. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of antimalarial and antimicrobial agents. The electron-withdrawing chloro group and electron-donating methoxy group contribute to its stability and functional diversity, making it valuable for heterocyclic chemistry applications. Its high purity and well-defined structure ensure consistent performance in research and industrial processes.
2-Chloro-7-methoxy-3-methylquinoline structure
132118-45-7 structure
Product Name:2-Chloro-7-methoxy-3-methylquinoline
CAS No:132118-45-7
MF:C11H10ClNO
MW:207.656201839447
MDL:MFCD09787682
CID:1031587
PubChem ID:329773465
Update Time:2025-07-02

2-Chloro-7-methoxy-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-7-methoxy-3-methylquinoline
    • AB51977
    • AGN-PC-00Q1DY
    • AK126965
    • CTK8E3981
    • MolPort-006-170-869
    • OTAVA-BB 1151708
    • Quinoline, 2-chloro-7-methoxy-3-methyl-
    • DA-12324
    • EN300-7436787
    • 132118-45-7
    • SCHEMBL6033527
    • CS-0217429
    • KVBVZTHTUJBHOF-UHFFFAOYSA-N
    • 2-Chloro-7-methoxy-3-methylquinoline, AldrichCPR
    • MFCD09787682
    • DTXSID50576149
    • AKOS002676315
    • MDL: MFCD09787682
    • Inchi: 1S/C11H10ClNO/c1-7-5-8-3-4-9(14-2)6-10(8)13-11(7)12/h3-6H,1-2H3
    • InChI Key: KVBVZTHTUJBHOF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C2C=CC(=CC2=N1)OC

Computed Properties

  • Exact Mass: 207.04500
  • Monoisotopic Mass: 207.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.048 g/l) (25 º C),
  • PSA: 22.12000
  • LogP: 3.20520

2-Chloro-7-methoxy-3-methylquinoline Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn

2-Chloro-7-methoxy-3-methylquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-7-methoxy-3-methylquinoline Pricemore >>

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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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¥3340.6 2023-11-10
abcr
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